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Compound of Interest

Compound Name: NVP-2

Cat. No.: B609686 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

NVP-2, a potent and selective ATP-competitive cyclin-dependent kinase 9 (CDK9) inhibitor.

Adherence to these protocols is essential to ensure personnel safety and maintain a secure

laboratory environment. NVP-2 is a bioactive molecule that induces apoptosis and, as with all

potent research compounds, requires careful handling to prevent accidental exposure.[1][2][3]

This guide is intended to be a primary resource for operational and safety inquiries related to

NVP-2.

Hazard Identification and Risk Assessment
While a comprehensive Safety Data Sheet (SDS) with specific quantitative toxicity data for

NVP-2 is not publicly available, its potent biological activity necessitates a cautious approach.

NVP-2 is intended for laboratory research use only and is not for human or veterinary

application.[2][4] The primary hazards are associated with its pharmacological effects upon

accidental ingestion, inhalation, or skin contact.

Key Biological Effects:

Potent CDK9 Inhibition: NVP-2 is a highly potent inhibitor of CDK9 with an IC50 of 0.514 nM.

[1][2][3]
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Induces Apoptosis: The compound has been shown to induce programmed cell death.[1][2]

[3]

Given the lack of specific toxicity data, a conservative risk assessment dictates that NVP-2 be

handled as a compound of unknown toxicity with potent biological effects. All personnel must

be trained on the potential hazards and the procedures outlined in this document before

handling the compound.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure to NVP-2. The following

table summarizes the required PPE for various procedures.

Procedure Required PPE Notes

Handling Solid Compound

(Weighing, Aliquoting)

- Disposable Lab Coat- Nitrile

or Neoprene Gloves (double-

gloving recommended)- Safety

Goggles with Side Shields-

Face Shield- N95 Respirator

Work should be performed in a

certified chemical fume hood

or a ventilated balance

enclosure to minimize

inhalation of airborne particles.

Handling Stock Solutions and

Dilutions

- Disposable Lab Coat- Nitrile

or Neoprene Gloves- Safety

Goggles with Side Shields

All manipulations should be

performed in a chemical fume

hood.

Cell Culture and In Vitro

Assays

- Disposable Lab Coat- Nitrile

Gloves- Safety Glasses

Standard sterile cell culture

techniques should be followed

in a biological safety cabinet.

Waste Disposal

- Disposable Lab Coat- Nitrile

or Neoprene Gloves (heavy-

duty recommended)- Safety

Goggles with Side Shields

Follow specific waste stream

protocols outlined in Section 4.

Operational Plan: From Receipt to Disposal
The following workflow provides a step-by-step guide for the safe handling of NVP-2
throughout its lifecycle in the laboratory.
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NVP-2 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Receive & Log NVP-2

Store at -20°C

Prepare Handling Area
(Fume Hood)

Don Appropriate PPE

Weigh Solid NVP-2
(Ventilated Enclosure)

Prepare Stock Solution
(e.g., in DMSO)

Use in Experiments

Decontaminate Surfaces

Dispose of Solid Waste Dispose of Liquid Waste

Doff & Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of NVP-2 from receipt to disposal.
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Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol details the steps for preparing a stock solution of NVP-2. This procedure must be

performed in a certified chemical fume hood.

Preparation:

Ensure the chemical fume hood is clean and free of clutter.

Gather all necessary materials: NVP-2 solid, appropriate solvent (e.g., DMSO), sterile

microcentrifuge tubes, and calibrated micropipettes.

Don the appropriate PPE as outlined in the table above for handling solid compounds.

Weighing:

Tare a clean, empty microcentrifuge tube on a calibrated analytical balance inside a

ventilated balance enclosure.

Carefully add the desired amount of NVP-2 solid to the tube using a clean spatula. Avoid

creating dust.

Record the exact weight of the compound.

Solubilization:

Calculate the volume of solvent required to achieve the desired stock concentration (e.g.,

10 mM). NVP-2 has a molecular weight of 513.07 g/mol .

In the chemical fume hood, add the calculated volume of solvent to the microcentrifuge

tube containing the NVP-2 solid.

Vortex or sonicate the solution until the solid is completely dissolved.

Storage:
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Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at -20°C in a tightly sealed container. Aliquoting the stock solution

is recommended to avoid multiple freeze-thaw cycles.

Disposal Plan
All waste contaminated with NVP-2 must be treated as hazardous chemical waste. Segregate

waste streams as described below.

Waste Stream Description Disposal Procedure

Solid Waste

Contaminated gloves, pipette

tips, tubes, and other

disposable labware.

Collect in a designated, clearly

labeled, leak-proof hazardous

waste container lined with a

heavy-duty plastic bag.

Liquid Waste

Unused stock solutions,

experimental media, and

contaminated solvents.

Collect in a designated, clearly

labeled, sealed, and

chemically compatible

hazardous waste container. Do

not mix incompatible waste

streams.

Sharps Waste
Contaminated needles,

syringes, and razor blades.

Dispose of immediately in a

designated, puncture-resistant

sharps container for hazardous

chemical waste.

All hazardous waste must be disposed of through the institution's environmental health and

safety office. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the immediate area.

Alert others and your supervisor.

If the spill is small and you are trained to handle it, don the appropriate PPE and contain

the spill with an inert absorbent material.

For large spills, or if you are unsure, contact your institution's emergency response team.

Logical Relationship of PPE Selection
The selection of appropriate PPE is based on a risk assessment of the potential routes of

exposure for a given procedure.
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PPE Selection Logic for NVP-2

Potential Exposure Route

Required PPE

Inhalation of Particles

N95 Respirator

Skin Contact

Gloves (Nitrile/Neoprene) Lab Coat

Eye/Face Splash

Safety Goggles Face Shield
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Caption: Logical relationship between potential exposure routes and the selection of

appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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